Cas no 2679860-09-2 (rac-(1R,6S,7S)-3-(2,2,2-trifluoroacetyl)-3-azabicyclo4.1.0heptane-7-carboxylic acid)

rac-(1R,6S,7S)-3-(2,2,2-trifluoroacetyl)-3-azabicyclo4.1.0heptane-7-carboxylic acid structure
2679860-09-2 structure
Product Name:rac-(1R,6S,7S)-3-(2,2,2-trifluoroacetyl)-3-azabicyclo4.1.0heptane-7-carboxylic acid
CAS No:2679860-09-2
MF:C9H10F3NO3
MW:237.17581319809
CID:5644562
PubChem ID:165919528
Update Time:2023-11-27

rac-(1R,6S,7S)-3-(2,2,2-trifluoroacetyl)-3-azabicyclo4.1.0heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2679860-09-2
    • rac-(1R,6S,7S)-3-(2,2,2-trifluoroacetyl)-3-azabicyclo[4.1.0]heptane-7-carboxylic acid
    • EN300-28276259
    • rac-(1R,6S,7S)-3-(2,2,2-trifluoroacetyl)-3-azabicyclo4.1.0heptane-7-carboxylic acid
    • Inchi: 1S/C9H10F3NO3/c10-9(11,12)8(16)13-2-1-4-5(3-13)6(4)7(14)15/h4-6H,1-3H2,(H,14,15)/t4-,5+,6-/m1/s1
    • InChI Key: HCUKMWVTDZVJQP-NGJCXOISSA-N
    • SMILES: FC(C(N1CC[C@H]2[C@@H](C(=O)O)[C@H]2C1)=O)(F)F

Computed Properties

  • Exact Mass: 237.06127767g/mol
  • Monoisotopic Mass: 237.06127767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 57.6Ų

rac-(1R,6S,7S)-3-(2,2,2-trifluoroacetyl)-3-azabicyclo4.1.0heptane-7-carboxylic acid Pricemore >>

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rac-(1R,6S,7S)-3-(2,2,2-trifluoroacetyl)-3-azabicyclo4.1.0heptane-7-carboxylic acid Related Literature

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